![molecular formula C24H19NO2 B4960937 3-(4-methoxyphenyl)-N-[2-(phenylethynyl)phenyl]acrylamide](/img/structure/B4960937.png)
3-(4-methoxyphenyl)-N-[2-(phenylethynyl)phenyl]acrylamide
Overview
Description
3-(4-methoxyphenyl)-N-[2-(phenylethynyl)phenyl]acrylamide, also known as MPAA, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields, including medicinal chemistry, materials science, and nanotechnology.
Scientific Research Applications
3-(4-methoxyphenyl)-N-[2-(phenylethynyl)phenyl]acrylamide has been studied extensively for its potential applications in various fields of science. In medicinal chemistry, this compound has shown promising results as a potential anticancer agent. Studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis, a process of programmed cell death. This compound has also been investigated for its potential use as a fluorescent probe for imaging cancer cells.
In materials science, this compound has been studied for its potential applications in organic electronics. This compound has been shown to exhibit high charge mobility and good stability, making it a promising candidate for use in organic field-effect transistors (OFETs) and solar cells.
Mechanism of Action
The mechanism of action of 3-(4-methoxyphenyl)-N-[2-(phenylethynyl)phenyl]acrylamide is not fully understood. However, studies have shown that this compound inhibits the activity of histone deacetylases (HDACs), enzymes that play a crucial role in the regulation of gene expression. HDAC inhibitors have been shown to induce apoptosis in cancer cells and have been investigated as potential anticancer agents.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis. This compound has also been shown to inhibit the activity of HDACs, leading to the upregulation of tumor suppressor genes and the downregulation of oncogenes. In addition, this compound has been shown to exhibit high charge mobility and good stability, making it a promising candidate for use in organic electronics.
Advantages and Limitations for Lab Experiments
One of the advantages of 3-(4-methoxyphenyl)-N-[2-(phenylethynyl)phenyl]acrylamide is its potential use as a fluorescent probe for imaging cancer cells. This compound has been shown to selectively accumulate in cancer cells, making it a promising candidate for use in cancer imaging. In addition, this compound has been shown to exhibit high charge mobility and good stability, making it a promising candidate for use in organic electronics.
One of the limitations of this compound is its limited solubility in water, which may limit its potential applications in biological systems. In addition, the mechanism of action of this compound is not fully understood, which may limit its potential use as an anticancer agent.
Future Directions
There are several future directions for the study of 3-(4-methoxyphenyl)-N-[2-(phenylethynyl)phenyl]acrylamide. One area of research is the development of more efficient synthesis methods for this compound. Another area of research is the investigation of the mechanism of action of this compound, which may lead to the development of more effective anticancer agents. In addition, the potential use of this compound in organic electronics and materials science is an area of ongoing research.
Synthesis Methods
The synthesis of 3-(4-methoxyphenyl)-N-[2-(phenylethynyl)phenyl]acrylamide involves the reaction of 4-methoxyphenylboronic acid, 2-iodobenzonitrile, and ethynylbenzene in the presence of a palladium catalyst. The resulting compound is then subjected to a reaction with acryloyl chloride to produce this compound. This method has been optimized to yield high purity and high yield of this compound, making it suitable for large-scale production.
properties
IUPAC Name |
(E)-3-(4-methoxyphenyl)-N-[2-(2-phenylethynyl)phenyl]prop-2-enamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H19NO2/c1-27-22-16-12-20(13-17-22)14-18-24(26)25-23-10-6-5-9-21(23)15-11-19-7-3-2-4-8-19/h2-10,12-14,16-18H,1H3,(H,25,26)/b18-14+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDPDNOGRKGHXCU-NBVRZTHBSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C=CC(=O)NC2=CC=CC=C2C#CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)/C=C/C(=O)NC2=CC=CC=C2C#CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20367243 | |
Record name | STK133976 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20367243 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
353.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5556-89-8 | |
Record name | STK133976 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20367243 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.